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Compound of Interest

Compound Name: 2-Nitroethanol

Cat. No.: B1329411 Get Quote

Essential Safety and Handling Guide for 2-
Nitroethanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Nitroethanol, a vital reagent in various research and development applications. Adherence to

these protocols is essential for ensuring personnel safety and maintaining a compliant

laboratory environment.

Hazard Summary
2-Nitroethanol is a hazardous substance that can cause significant health effects. It is crucial

to be aware of the following hazards before handling:

Skin Irritation: Causes skin irritation upon contact.

Serious Eye Irritation: Can lead to serious damage if it comes into contact with the eyes.

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Nitroethanol to
minimize exposure and ensure safety.
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Quantitative Data on Glove Compatibility

Due to the lack of specific breakthrough time data for 2-Nitroethanol, the following table

provides a qualitative assessment of glove material compatibility based on recommendations

for similar organic nitro compounds and alcohols. It is imperative to inspect gloves for any signs

of degradation before and during use and to change them immediately after any contact with 2-
Nitroethanol.
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Glove Material Compatibility Rating
Recommendations &
Limitations

Butyl Rubber Excellent

Recommended for extended

contact. Offers good resistance

to a wide range of chemicals,

including nitro compounds and

alcohols.

Viton® Excellent

Offers excellent resistance to

aromatic and halogenated

hydrocarbons and is a suitable

alternative to Butyl Rubber.

Neoprene Good

Provides good resistance to a

broad range of chemicals and

is suitable for moderate-

duration tasks.

Nitrile Rubber Fair to Good

Suitable for incidental splash

protection. Not recommended

for prolonged or immersive

contact. Heavy-duty nitrile

gloves are preferable over

disposable ones.[1] Change

gloves immediately upon

contact.

Natural Rubber (Latex) Poor to Fair

Not recommended for handling

2-Nitroethanol due to poor

chemical resistance to organic

solvents and the potential for

allergic reactions.

Polyvinyl Chloride (PVC) Poor

Not recommended for use with

2-Nitroethanol as it offers poor

resistance to many organic

solvents.
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Eye and Face Protection

Safety Glasses with Side Shields: Must be worn as a minimum level of protection.

Chemical Splash Goggles: Required when there is a risk of splashing.

Face Shield: A full-face shield worn over safety goggles is necessary when handling larger

quantities or when there is a significant risk of splashing or explosion.[2]

Skin and Body Protection

Laboratory Coat: A flame-resistant lab coat should be worn and kept fastened to protect

against splashes.

Chemical-Resistant Apron: A chemically resistant apron worn over the lab coat is

recommended when handling larger volumes.

Full-Body Suit: In situations with a high risk of exposure, a full-body chemical-resistant suit

may be necessary.

Respiratory Protection

The selection of appropriate respiratory protection depends on the concentration of 2-
Nitroethanol in the air and the specific task being performed. All respirator use must comply

with a comprehensive respiratory protection program.
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Exposure Condition Recommended Respirator Type

Low vapor concentrations (below occupational

exposure limits)

Air-purifying respirator (APR) with an organic

vapor (OV) cartridge.

Higher vapor concentrations or presence of

aerosols

Air-purifying respirator (APR) with a combination

organic vapor/acid gas (OV/AG) cartridge and a

particulate filter (N95, R95, or P100).[3]

Concentrations approaching Immediately

Dangerous to Life or Health (IDLH) levels or

unknown concentrations

A full-facepiece supplied-air respirator (SAR)

operated in a pressure-demand or other

positive-pressure mode, or a self-contained

breathing apparatus (SCBA) with a full

facepiece.[4]

Operational and Disposal Plans
Step-by-Step Experimental Protocol: A Representative
Reaction
This protocol outlines a typical laboratory-scale reaction involving 2-Nitroethanol, emphasizing

safety procedures at each step.

Objective: Synthesis of a derivative using 2-Nitroethanol as a starting material.

Materials:

2-Nitroethanol

Other reactants and solvents

Reaction vessel (round-bottom flask)

Magnetic stirrer and stir bar

Condenser

Heating mantle
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Appropriate glassware for workup and purification

Personal Protective Equipment (as specified above)

Procedure:

Preparation:

Ensure the work area is clean and uncluttered.

Verify that the chemical fume hood is functioning correctly.

Don all required PPE: butyl rubber gloves, chemical splash goggles, face shield, and a

flame-resistant lab coat.

Set up the reaction apparatus inside the chemical fume hood.

Reagent Handling:

Carefully measure the required amount of 2-Nitroethanol in a graduated cylinder or by

weight.

Slowly add the 2-Nitroethanol to the reaction vessel containing the solvent and other

reactants.

Avoid splashing by adding reagents down the side of the flask or via an addition funnel.

Reaction:

Assemble the condenser on the reaction flask.

Begin stirring and, if required, slowly heat the mixture using the heating mantle.

Monitor the reaction closely for any signs of an uncontrolled exothermic reaction.

Workup and Purification:

After the reaction is complete, cool the mixture to room temperature.
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Quench the reaction carefully as per the specific protocol.

Perform extractions and washes using appropriate solvents in a separatory funnel.

Vent the separatory funnel frequently to release any pressure buildup.

Dry the organic layer and remove the solvent using a rotary evaporator.

Waste Collection:

Collect all liquid waste containing 2-Nitroethanol and other organic solvents in a

designated, properly labeled hazardous waste container.

Collect all solid waste, including contaminated filter paper and drying agents, in a

separate, labeled solid hazardous waste container.

Decontamination:

Clean all glassware with an appropriate solvent, collecting the rinsate as hazardous waste.

Wipe down the work area in the fume hood with a suitable decontaminating solution.

Properly remove and dispose of gloves and any other contaminated disposable PPE in the

designated solid waste container.

Wash hands thoroughly with soap and water after completing the experiment.

Disposal Plan
Proper disposal of 2-Nitroethanol and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Liquid Waste: All solutions containing 2-Nitroethanol, including reaction mixtures,

extraction solvents, and rinsates, must be collected in a clearly labeled, leak-proof

hazardous waste container. The container should be compatible with the waste

components.
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Solid Waste: Contaminated items such as gloves, paper towels, weighing paper, and silica

gel should be collected in a separate, labeled solid hazardous waste container.[5]

Sharps Waste: Needles, syringes, and contaminated broken glassware must be disposed

of in a designated sharps container.

Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name(s) of the contents, and the associated hazards (e.g., "Flammable," "Toxic," "Irritant").

[5]

Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.[5]

Ensure secondary containment is in place to contain any potential leaks.

Pickup and Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

[6]

Provide the waste manifest or any other required documentation to the disposal company.

Visualized Workflows
To further clarify the procedural steps, the following diagrams illustrate the logical flow for safe

handling and emergency response.

Preparation Handling Cleanup & Disposal
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Caption: Logical workflow for the safe handling of 2-Nitroethanol.
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Caption: Emergency response procedure for a 2-Nitroethanol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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